Cas no 18801-77-9 (2-Furanmethanol,5-methyl-, 2-benzoate)

• Product Name: 2-Furanmethanol,5-methyl-, 2-benzoate
• CAS No: 18801-77-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 123185
• PubChem ID: 565565
• Update Time: 2025-04-18

2-Furanmethanol,5-methyl-, 2-benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-methyl-, 2-benzoate
• (5-methylfuran-2-yl)methyl benzoate
• (5-Methyl-2-furyl)methyl benzoate
• 2-furanmethanol, 5-methyl-, benzoate
• 5-Methyl-2-furylmethyl benzoate
• 5-METHYL-2-FURYLMETHYLBENZOATE)
• DTXSID90340543
• 18801-77-9
• AKOS024325900
• CZGJADJWVDCSFQ-UHFFFAOYSA-N

• Inchi： 1S/C13H12O3/c1-10-7-8-12(16-10)9-15-13(14)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： CZGJADJWVDCSFQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1COC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 312.1°C at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.55
• PSA: 39.44